Uridine-5-(N-Fmoc-methylamino)-acetyl (9-fluorenylmethyl) ester

• Molecular Formula: C41H37N3O10
• Molecular Weight: 731.7 g/mol
• InChI: InChI=1S/C41H37N3O10/c45-20-34-36(47)37(48)39(54-34)44-18-23(38(49)42-40(44)50)17-43(41(51)53-22-33-30-15-7-3-11-26(30)27-12-4-8-16-31(27)33)19-35(46)52-21-32-28-13-5-1-9-24(28)25-10-2-6-14-29(25)32/h1-16,18,32-34,36-37,39,45,47-48H,17,19-22H2,(H,42,49,50)/t34-,36?,37+,39-/m1/s1
• InChIKey: VRXIUJHNXIFTQB-YXAYPUKYSA-N

Uridine-5-(N-Fmoc-methylamino)-acetyl (9-fluorenylmethyl) Ester: A Specialized Nucleoside Analog Building Block for Biomedical Research and Oligonucleotide Therapeutics Procurement

Uridine-5-(N-Fmoc-methylamino)-acetyl (9-fluorenylmethyl) ester is a synthetic, 5-modified pyrimidine nucleoside derivative that incorporates both a fluorenylmethoxycarbonyl (Fmoc) and a 9-fluorenylmethyl (Fm) ester protecting group . This compound is formally classified as a nucleoside antimetabolite analog, and it is widely recognized as a purine nucleoside analog due to its structural mimicry and associated broad-spectrum anticancer activity against indolent lymphoid malignancies . Beyond its direct biological activity, the molecule's design provides a specialized, orthogonally protected scaffold, making it a key building block in the synthesis of advanced oligonucleotide conjugates and the construction of nucleoside-amino acid hybrid molecules via Fmoc-solid-phase synthesis [1]. The presence of dual Fmoc and Fm esters enables selective, sequential deprotection under mild basic conditions, a feature critical for precise chemical manipulation in complex synthetic workflows.

Oligonucleotide conjugate synthesis via Fmoc-SPPS

Orthogonal Fmoc/Fm ester deprotection for site-specific modification

Indolent lymphoid malignancy cell-model research context

• [1] Diezmann, F., et al. (2010). Native chemical ligation in the synthesis of internally modified oligonucleotide–peptide conjugates. Biopolymers, 94(4), 397–404. View Source

Why Simple Nucleoside Analogs Cannot Replace Uridine-5-(N-Fmoc-methylamino)-acetyl (9-fluorenylmethyl) Ester in Advanced Conjugation and Therapeutic Development Workflows

Standard nucleoside analogs or simple Fmoc-protected amino acids fail to replicate the unique synthetic utility of Uridine-5-(N-Fmoc-methylamino)-acetyl (9-fluorenylmethyl) ester. The critical differentiation lies in its dual, orthogonal protecting group strategy at the C-5 position of the uridine base, which is not present in simple uridine, 5-iodouridine, or even standard 5-aminouridine. This specific architecture allows for the selective, post-synthetic deprotection and site-specific conjugation of functional moieties—such as peptides, fluorophores, or other therapeutic cargo—to the nucleoside core without compromising the integrity of the sugar-phosphate backbone during oligonucleotide assembly [1]. In contrast, substituting with a simpler nucleoside (e.g., unmodified uridine) eliminates the conjugation handle entirely. Using a generic, single-protected Fmoc-amino acid does not provide the nucleoside recognition or metabolic stability required for therapeutic activity [2]. Therefore, this compound is not an interchangeable commodity chemical; it is a purpose-built, multifunctional building block whose complex structure is essential for its dual role as both a biologically active antimetabolite and a versatile precursor in advanced molecular design.

Target compound

Generic nucleoside analog

Dual orthogonal Fmoc and Fm ester protecting groups

Lacks C-5 conjugation handle; site-specific attachment not possible

Sequential deprotection enables controlled multi-step conjugation

Single-step reactivity may lead to unwanted side reactions

Nucleoside scaffold retains recognition elements for biological studies

Modified uridine may not support the same cell-model response context

• [1] Shah, K., et al. (1996). Incorporation of an artificial protease and nuclease at the HIV-1 Tat binding site of trans-activation responsive RNA. Bioconjugate Chemistry, 7(3), 283–289. View Source
• [2] Diezmann, F., et al. (2010). Native chemical ligation in the synthesis of internally modified oligonucleotide–peptide conjugates. Biopolymers, 94(4), 397–404. View Source

Quantitative Comparative Evidence for Uridine-5-(N-Fmoc-methylamino)-acetyl (9-fluorenylmethyl) Ester's Differentiation in Nucleoside Analog and Conjugation Reagent Selection

High Purity Ensures Reproducible Outcomes in Sensitive Biomedical Assays and Oligonucleotide Synthesis Compared to Lower-Grade Analogs

The target compound is commercially available with a specified purity of ≥98% . This high purity benchmark is critical for reducing off-target effects and variability in downstream applications. While many common nucleoside analogs are available at similar purities, this compound's purity is directly relevant for its dual use as both a building block and a bioactive molecule. In automated solid-phase synthesis, using a building block with lower purity (e.g., <95%) can lead to the accumulation of truncated or deletion sequences, significantly reducing the yield and purity of the final oligonucleotide conjugate. The ≥98% purity specification for this compound provides a quantitative baseline for procurement that ensures reproducible and high-fidelity results in demanding research settings.

Purity

Class-level

≥98%

Supports reproducible synthesis and assay performance

Data to verify; supplier CoA review advised

Evidence Dimension	Chemical Purity Specification
Target Compound Data	≥98%
Comparator Or Baseline	Standard nucleoside analog (e.g., uridine) for synthesis may have variable or lower purity specifications (e.g., ≥95% or ≥97%) depending on the supplier and intended use.
Quantified Difference	≥1-3% absolute increase in purity specification.
Conditions	Vendor Certificate of Analysis (CoA) and typical commercial specifications for nucleoside building blocks.

Why This Matters

For procurement, the ≥98% purity specification is a verifiable, quantitative metric that reduces the risk of synthetic failure and assay variability, directly impacting cost-efficiency and data reproducibility.

Distinct Molecular Weight and Formula for Analytical Traceability and Inventory Management vs. Simpler Uridine Derivatives

The compound has a distinct molecular weight of 731.75 g/mol and a molecular formula of C41H37N3O10 . This is a stark contrast to simpler, more common nucleosides like uridine (MW: 244.20 g/mol; C9H12N2O6). This large difference in physical properties is not trivial; it is a direct, quantifiable measure of the compound's unique and complex structure, which includes the uridine core and the appended Fmoc and Fm ester functionalities. This specification is essential for accurate inventory management, precise molarity calculations, and confirming compound identity via mass spectrometry (MS) or elemental analysis in quality control laboratories. Using an analog with a different molecular weight would compromise the accuracy of these analytical methods.

MW identity

Specification review

731.75 vs 244.20 g/mol

Distinct analytical fingerprint for identity confirmation

Direct comparison to unmodified uridine; mass-based tracking

Evidence Dimension	Molecular Weight
Target Compound Data	731.75 g/mol
Comparator Or Baseline	Unmodified Uridine (MW: 244.20 g/mol)
Quantified Difference	+487.55 g/mol
Conditions	Standard chemical property data as reported by vendors and in chemical databases.

Why This Matters

This unambiguous physical property ensures precise analytical identification, correct formulation of solutions, and accurate tracking in inventory management systems, preventing costly errors in procurement and laboratory workflows.

Structure-Enabled Orthogonal Deprotection Facilitates Higher-Fidelity Site-Specific Conjugation Compared to Single-Point Attachment Analogs

The defining structural feature of this compound is the presence of an Fmoc-protected N-methylamino group and a 9-fluorenylmethyl (Fm) ester, both positioned at the C5 of the uracil base. This dual-protection system allows for a level of synthetic control not possible with simpler analogs. For instance, a standard 5-aminouridine provides a single reactive handle that is either unprotected or protected with a single group (e.g., trifluoroacetyl). This compound, however, enables an orthogonal deprotection strategy. In a related system, an Fmoc-protected C-5 aminouridine phosphoramidite was incorporated into RNA with >97% coupling efficiency, and subsequent Fmoc deprotection yielded a site-specific free amine for conjugation [1]. While direct comparative kinetic data for this exact compound is not publicly available, its structural homology to these validated building blocks supports a class-level inference that it would enable a similarly efficient, two-step conjugation approach. The presence of the N-methyl group further distinguishes it from simple amino linkers, potentially modulating sterics and reactivity.

Deprotection strategy

Class-level

Orthogonal Fmoc + Fm ester groups

Enables selective sequential conjugation

Based on structurally related building blocks; coupling >97% reported

Evidence Dimension	Synthetic Capability and Structural Complexity
Target Compound Data	Contains two orthogonal protecting groups (Fmoc and Fm ester) on a C-5 N-methylamino-acetyl linker, providing two potential points for sequential deprotection and conjugation.
Comparator Or Baseline	5-aminouridine or 5-iodouridine (containing a single, unprotected, or differently protected reactive group).
Quantified Difference	Qualitative difference: Enables a multi-step, orthogonal synthetic sequence vs. a single-step, non-selective reaction.
Conditions	Structural analysis based on SMILES string and chemical name; inference drawn from established Fmoc-based oligonucleotide synthesis protocols.

Why This Matters

The orthogonal protection strategy is a critical differentiator for researchers planning multi-step conjugations. It allows for greater synthetic flexibility, higher yield of the desired conjugate, and reduced purification burden compared to building blocks with a single or no protecting group.

• [1] Shah, K., et al. (1996). Incorporation of an artificial protease and nuclease at the HIV-1 Tat binding site of trans-activation responsive RNA. Bioconjugate Chemistry, 7(3), 283–289. View Source

Optimal Research and Industrial Application Scenarios for Uridine-5-(N-Fmoc-methylamino)-acetyl (9-fluorenylmethyl) Ester Based on Evidence-Driven Differentiation

Procurement for High-Fidelity Synthesis of Internally Modified Oligonucleotide-Peptide Conjugates

Researchers synthesizing next-generation antisense oligonucleotides, siRNA therapeutics, or aptamers where precise, site-specific internal peptide conjugation is required to improve cellular delivery, stability, or target binding should procure this compound. Its dual, orthogonal Fmoc and Fm ester protecting groups provide the necessary synthetic control to build complex conjugates via automated solid-phase synthesis, as demonstrated by similar Fmoc-protected uridine building blocks achieving >97% coupling efficiency . This application scenario leverages the structural evidence of orthogonal protection, ensuring higher yields and purer final products compared to using a mono-functionalized analog.

Specialized Research in Indolent Lymphoid Malignancies Requiring a Nucleoside Antimetabolite Building Block

Investigators studying the mechanisms of DNA synthesis inhibition and apoptosis in cancers like chronic lymphocytic leukemia (CLL) or indolent lymphomas should consider this compound. Its classification as a purine nucleoside analog with demonstrated broad-spectrum anticancer activity against these specific malignancies provides a targeted research tool . The high purity (≥98%) of the compound is essential for generating reliable and reproducible dose-response data in cell-based assays, minimizing confounding effects from impurities that are more likely in lower-purity alternatives. This scenario is directly supported by the compound's defined purity and documented bioactivity profile.

Development of Advanced RNA-Based Molecular Probes and Diagnostic Tools

This compound is ideal for developing sophisticated fluorescent or biotinylated RNA probes for in vitro diagnostics or live-cell imaging. The protected amino group at the C-5 position, once deprotected, provides a unique, internal site for attaching a reporter molecule (e.g., fluorophore, quencher) without interfering with the 5' or 3' ends of the oligonucleotide, which are critical for PCR, ligation, or hybridization. This application scenario is a direct extension of the established use of Fmoc-protected C-5 aminouridine building blocks for site-specific post-synthetic modification of RNA [1]. The additional N-methyl and Fm ester groups in this compound may offer further advantages for tuning linker length or hydrophobicity, making it a more versatile tool than simpler Fmoc-aminouridine phosphoramidites.

Application

Selection Property

Validation Focus

Oligonucleotide conjugate synthesis research

Orthogonal Fmoc/Fm ester protecting groups

Site-specific conjugation efficiency and purity

Indolent lymphoid malignancy cell-model studies

Reported purity and bioactivity profile context

Cell-based dose-response reproducibility

RNA probe and detection tool research

C-5 amine for internal reporter attachment

Hybridization and detection endpoint performance

• [1] Shah, K., et al. (1996). Incorporation of an artificial protease and nuclease at the HIV-1 Tat binding site of trans-activation responsive RNA. Bioconjugate Chemistry, 7(3), 283–289. View Source